3-((5-((4-methylbenzyl)thio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[5-[(4-methylphenyl)methylsulfanyl]-4-(2-phenylethyl)-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C26H24N4OS2/c1-19-11-13-21(14-12-19)18-32-25-28-27-24(29(25)16-15-20-7-3-2-4-8-20)17-30-22-9-5-6-10-23(22)33-26(30)31/h2-14H,15-18H2,1H3
• InChI Key: NLRWFPCAVUVZNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NN=C(N2CCC3=CC=CC=C3)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C26H24N4OS2
• Molecular Weight: 472.6 g/mol
• CAS No.: 847402-63-5

Description

3-((5-((4-methylbenzyl)thio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C26H24N4OS2 and its molecular weight is 472.63. The purity is usually 95%.
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Scientific Research Applications

Angiotensin II Antagonists

A study explored the synthesis of 3,4,5-trisubstituted 4H-1,2,4-triazoles and related 3H-imidazo[1,2-b][1,2,4]triazoles as angiotensin II (AII) antagonists. Variations at C5 with benzylthio groups demonstrated potent efficacy, notably in compounds structurally related to the query compound, showing potential in treating hypertension and related cardiovascular conditions (W. Ashton et al., 1993).

Synthesis of Novel Heterocyclic Compounds

Another research effort involved the synthesis of novel heterocyclic compounds derived from 4H-1,2,4-triazole frameworks, aiming to investigate their lipase and α-glucosidase inhibition. This approach underscores the potential for developing new therapeutic agents targeting metabolic disorders such as diabetes and obesity (O. Bekircan et al., 2015).

Antioxidant and Antimicrobial Evaluation

Compounds featuring 1,2,4-triazole and pyrazole rings were synthesized and evaluated for their antioxidant and α-glucosidase inhibitory activities. Such studies highlight the potential application of these compounds in managing oxidative stress-related diseases and infections (R. Pillai et al., 2019).

Antifungal Agents

The synthesis of benzyl-substituted thiobenzoazoles through an environmentally friendly approach was investigated for their antifungal properties. Some compounds exhibited significant activity against phytopathogenic fungi, suggesting their application in agricultural fungicides (M. S. Ballari et al., 2017).